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Compound of Interest

Compound Name: Benzyl 3-bromopropy! ether

Cat. No.: B108114

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Benzyl 3-bromopropyl ether (CAS No. 54314-84-0). The following sections detail the
chemical and physical properties, hazard classifications, personal protective equipment, first
aid measures, and experimental protocols relevant to its use in a research and development

setting.

Chemical and Physical Properties

Benzyl 3-bromopropyl ether is a colorless to light yellow liquid commonly used as a reagent
in organic synthesis.[1] A summary of its key physical and chemical properties is provided in
the table below.
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Property Value

Molecular Formula C10H13BrO

Molecular Weight 229.11 g/mol

CAS Number 54314-84-0

Appearance Colorless to light yellow clear liquid[1]
Boiling Point 130-132 °C at 8 mmHg

Density 1.298 g/mL at 25 °C

Refractive Index n20/D 1.531 (lit.)

Flash Point 113 °C (235.4 °F) - closed cup
Solubility Slightly soluble in water.

Hazard Identification and Classification

Benzyl 3-bromopropyl ether is classified as a hazardous substance. The GHS (Globally
Harmonized System of Classification and Labelling of Chemicals) classifications are
summarized in the table below.

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin irritation 2
[2]
o H319: Causes serious eye
Eye irritation 2A L
irritation[1][2]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][2]

GHS Pictogram:
o lwualt text

Signal Word: Warning[2]
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Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[2]
P264 Wash skin thoroughly after handling.[2]
p271 Use only outdoors or in a well-ventilated area.[1]
P280 Wear protective gloves/ eye protection/ face
protection.[2]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[2]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

Call a POISON CENTER/doctor if you feel

P312

unwell.

If skin irritation occurs: Get medical advice/
P332 + P313 )

attention.[2]

If eye irritation persists: Get medical advice/
P337 + P313 )

attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403 + P233 ,

tightly closed.[2]
P405 Store locked up.[2]

Dispose of contents/ container to an approved
P501

waste disposal plant.[2]

Toxicological Information
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Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for Benzyl 3-bromopropyl ether are not readily available in the searched
literature. However, based on the GHS hazard classifications, the primary toxicological
concerns are irritation to the skin, eyes, and respiratory system.[1][2]

Safe Handling and Storage

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If working in a poorly ventilated area or with heated material, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge.

Storage Conditions:

o Store in a tightly closed container in a dry and well-ventilated place.[2]

o Keep away from incompatible materials such as strong oxidizing agents.

o Storage class: 10 - Combustible liquids.

First Aid Measures

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b108114?utm_src=pdf-body
https://www.echemi.com/produce/pr2406263733-benzyl-3-bromopropyl-ether.html
https://pubchem.ncbi.nlm.nih.gov/compound/2776064
https://pubchem.ncbi.nlm.nih.gov/compound/2776064
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

Skin Contact

Immediately wash off with soap and plenty of

water. If skin irritation persists, call a physician.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.

» Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

» Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.

Experimental Protocols

Benzyl 3-bromopropyl ether is a common alkylating agent used in organic synthesis. Below

is a general protocol for a substitution reaction.

General Protocol for Alkylation using Benzyl 3-bromopropyl ether:

» Reaction Setup:
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o To a dry, inert-atmosphere flask (e.g., nitrogen or argon), add the substrate containing a
nucleophilic group (e.g., an alcohol or a phenol) and a suitable aprotic solvent (e.g., DMF
or acetonitrile).

o Add a base (e.g., sodium hydride, potassium carbonate) to deprotonate the nucleophile.
The choice of base will depend on the pKa of the substrate.

o Stir the mixture at the appropriate temperature (often room temperature) until
deprotonation is complete.

» Addition of Benzyl 3-bromopropyl ether:

o Slowly add a stoichiometric equivalent of Benzyl 3-bromopropyl ether to the reaction
mixture via a syringe or dropping funnel.

o Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-
MS).

o Work-up and Purification:

o Once the reaction is complete, quench the reaction by the slow addition of water or a
saturated aqueous solution of ammonium chloride.

o Extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane).
o Wash the combined organic layers with water and brine.

o Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium
sulfate).

o Filter and concentrate the solution under reduced pressure.

o Purify the crude product by a suitable method, such as column chromatography on silica
gel.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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